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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzyl bromide

Cat. No.: B1339632

An In-Depth Technical Guide to the Physical Constants of 4-Bromo-3-fluorobenzyl bromide

This technical guide provides a comprehensive overview of the physical constants, specifically
the melting and boiling points, of 4-Bromo-3-fluorobenzyl bromide. It is intended for
researchers, scientists, and professionals in the field of drug development who require
accurate physical property data and standardized experimental methodologies.

Compound Identification

Chemical Name: 4-Bromo-3-fluorobenzyl bromide Synonyms: 1-Bromo-4-(bromomethyl)-2-
fluorobenzene, 3-Fluoro-4-bromobenzyl bromide[1][2] CAS Number: 127425-73-4[1][2][3]
Molecular Formula: C7HsBr2F[1][2][3] Molecular Weight: 267.92 g/mol [1][2][3]

Physical Constants

The experimentally determined physical constants for 4-Bromo-3-fluorobenzyl bromide are
summarized in the table below. These values are critical for understanding the compound's
physical state at various temperatures, which is essential for handling, storage, and reaction
setup.
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Physical Constant Value
Melting Point 33-36 °C[1]
Boiling Point 252 °C[1]

259.8 °C at 760 mmHg|[2]

Density 1.923 g/cm3[1][2]
Flash Point 106 °C[1]
110.9 °C[2]

Experimental Protocols

The following sections detail the standard methodologies for the determination of the melting
and boiling points of organic compounds like 4-Bromo-3-fluorobenzyl bromide.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a
widely accepted technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of the crystalline 4-Bromo-3-fluorobenzyl bromide is
finely ground to a powder.
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o Capillary Loading: The open end of a capillary tube is tapped into the powder, forcing a small
amount of the sample into the tube. The tube is then inverted and tapped gently to pack the
sample into the sealed end. A sample height of 2-3 mm is ideal.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 10-15 °C below the expected
melting point.

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.

e Reporting: The melting point is reported as a range from the initial to the final temperature.

Boiling Point Determination (Distillation Method)

For larger sample quantities, the boiling point can be accurately determined by simple
distillation under atmospheric pressure.

Apparatus:
« Distillation flask (round-bottom)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle
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» Boiling chips
Procedure:

o Apparatus Assembly: The distillation apparatus is assembled with the sample and boiling
chips in the distillation flask. The thermometer bulb should be positioned just below the side
arm leading to the condenser to ensure it measures the temperature of the vapor in
equilibrium with the boiling liquid.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature
on the thermometer will increase.

e Equilibrium and Measurement: The temperature will stabilize when the vapor reaches the
thermometer bulb and begins to condense. This stable temperature, observed while the
liquid is boiling and condensate is forming on the thermometer bulb, is the boiling point.

o Pressure Correction: The atmospheric pressure is recorded. If the pressure is not exactly
760 mmHg, a nomograph or the Clausius-Clapeyron equation can be used to correct the
observed boiling point to the normal boiling point.

Logical Workflow

The following diagram illustrates the logical workflow from compound identification to the final
data presentation for its physical constants.
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Workflow for Physical Constant Determination
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Caption: Logical workflow for determining and reporting physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(m.p., b.p.)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339632#physical-constants-of-4-bromo-3-
fluorobenzyl-bromide-m-p-b-p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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